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Abstract

Potassium nitrosodisulfonate, commonly known as Fremy's salt, is a stable inorganic free
radical discovered by Edmond Frémy in 1845.[1][2] It serves as a powerful and selective
oxidizing agent in organic synthesis, most notably in the Teuber reaction for the conversion of
phenols and anilines into quinones.[2][3] Its unique reactivity as a nitroxide radical allows for
the introduction of nitrogen and oxygen functionalities into various organic substrates. This
document provides detailed application notes on the properties and synthetic uses of Fremy's
salt, along with comprehensive experimental protocols for its preparation and key reactions,
and essential safety guidelines.

Physicochemical Properties and Characterization

Fremy's salt is a bright yellowish-brown solid, but its aqueous solutions are a distinctive bright
violet due to the presence of the radical dianion, [ON(SO3)2]2~.[1] In its solid state, it exists as a
dimer, (K4[ON(S03)z]2), which dissociates into the monomeric radical in solution.[2][4] As a
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long-lived free radical, it is a valuable standard in electron paramagnetic resonance (EPR)
spectroscopy, characterized by an intense spectrum with three equidistant lines.[1][5]

Table 1: Physicochemical Properties of Fremy's Salt

Property Value

Chemical Formula K2[ON(SO3)?]

Molar Mass 268.33 g/mol
Appearance Yellowish-brown solid
CAS Number 14293-70-0

The solid can decompose spontaneously,
Stability sometimes explosively.[2][6] Store as a slurry or

at low temperatures.[6]

Solubility Soluble in water, forming a violet solution.

Applications in Organic Synthesis

Fremy's salt is a selective oxidizing agent primarily used for the synthesis of quinones from
phenols and anilines, a transformation known as the Teuber reaction.[1][2] Its applications
extend to the oxidation of other functional groups and the introduction of nitrogen
functionalities.

The Teuber Reaction: Oxidation of Phenols and Anilines

The reaction with Fremy's salt is a cornerstone for quinone synthesis. It offers high selectivity
and good vyields.

e Phenols: Phenols are readily oxidized to the corresponding quinones.[2] The position of
oxidation is predictable:

o p-Quinones are formed if the para-position of the phenol is unsubstituted.[7][8]

o 0-Quinones are formed if the para-position is substituted.[7] The stoichiometry typically
involves two equivalents of Fremy's salt for each equivalent of phenol.[2]
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 Anilines: The oxidation of aromatic amines depends on the substitution pattern.[2]

o Primary anilines can undergo oxidative condensation.[2] The first organic compound
oxidized by Fremy's salt was aniline, which was converted to nitrosobenzene.[9]

o Secondary aromatic amines are oxidized to quinone imines, which can be subsequently
hydrolyzed to yield quinones.[2][4]

Click to download full resolution via product page

Table 2: Examples of Quinone Synthesis via Teuber Reaction

Reagent )

Substrate ] Product Yield (%)
(equivalents)

) 3,4-Dimethyl-o-
3,4-Dimethylphenol Fremy's Salt (2.5) ] 49-50[3]
benzoquinone
] Sodium 2,3,5-Trimethyl-p- ~72 (based on starting

2,3,6-Trimethylphenol ) ) ) o
Nitrosodisulfonate benzoquinone nitrite)

Resorcinol Derivative Fremy's Salt p-Quinone Derivative High Yield[8]

. 5-Hydroxyindole (via -~
Indoline Fremy's Salt o ) Not specified[4]
iminoquinone)

Other Oxidative Transformations

Fremy's salt is also capable of oxidizing other functional groups, expanding its utility in
synthetic chemistry.

 Indolines: Oxidation of indolines with Fremy's salt can produce unstable iminoquinone
intermediates, which then isomerize to form 5-hydroxyindoles.[4]

e Benzyl Alcohols: In agueous alkali, Fremy's salt quantitatively oxidizes benzyl alcohols to the
corresponding aldehydes.[4]
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e 0-Amino Acids: Certain a-amino and a-hydroxy acids can be oxidized to the corresponding
o-keto acids.[9]

Experimental Protocols

Caution: Fremy's salt is a strong oxidizer and can be unstable. All manipulations should be
carried out with appropriate personal protective equipment (PPE) in a well-ventilated fume
hood.[10]

Protocol for Preparation of Fremy's Salt (Potassium
Nitrosodisulfonate)

This protocol is adapted from established literature procedures.[9][11] The synthesis involves
the formation of hydroxylaminedisulfonate followed by oxidation.

Materials:

Sodium nitrite (NaNO32)

e Sodium bisulfite (NaHSO3)

¢ Glacial acetic acid

o Concentrated aqueous ammonia (NHs)

e Potassium permanganate (KMnOa) or Lead(IV) oxide (PbOz2)

e Potassium chloride (KCI)

e Methanol

e ICce

Procedure:

» Preparation of Hydroxylaminedisulfonate:
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In a beaker immersed in an ice bath (maintain temp < 5°C), dissolve 14 g of NaNO: in 40

[e]

ml of water.

[e]

With continuous stirring, add 80 g of crushed ice.

o

Slowly add a freshly prepared solution of 21 g of NaHSOs in 40 ml of water over 1 minute.

[¢]

Add 8 ml of glacial acetic acid. After 3 minutes, add 15 ml of concentrated aqueous NHs.
[11]

e Oxidation:

o Slowly add a saturated solution of KMnOa with vigorous stirring, keeping the temperature
below 5°C. The solution will turn from colorless to a deep purple/violet. Continue addition
until the purple color persists.

e Precipitation and Isolation:

o To the cold, purple solution, add a saturated solution of KCI dropwise with stirring. The
orange-yellow crystals of Fremy's salt will precipitate.[6]

o Allow the mixture to stand in a refrigerator to maximize precipitation.
o Collect the solid by suction filtration.
e Washing and Drying:

o Wash the precipitate with a cold wash mixture of concentrated NHs and methanol,
followed by acetone.[9]

o Dry the product in a vacuum desiccator. For long-term storage, it is recommended to keep
the salt as a slurry in 0.5 M potassium carbonate at 0°C to prevent spontaneous
decomposition.[6]
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General Protocol for the Oxidation of a Phenol to an o-
Quinone (Example: 3,4-Dimethylphenol)

This protocol is adapted from Organic Syntheses.[3]
Materials:

e 3,4-Dimethylphenol

Fremy's Salt (Dipotassium nitrosodisulfonate)

Sodium dihydrogen phosphate (NaHzPOa4)

Diethyl ether

Chloroform

Anhydrous sodium sulfate (Na2S0a)

Procedure:

Prepare a buffer solution by dissolving 15 g of NaH2POa in 5 L of distilled water in a large
separatory funnel.

e Add 90 g (0.33 mole) of Fremy's salt to the buffer and shake to dissolve the radical. The
solution will be purple.

o Prepare a solution of 16 g (0.13 mole) of 3,4-dimethylphenol in 350 ml of diethyl ether.

e Quickly add the phenol solution to the Fremy's salt solution. Shake the mixture vigorously for
20 minutes. The color will change to red-brown.

» Extract the resulting o-quinone with three portions of chloroform (total 1.2 L).
e Combine the organic layers and dry them over anhydrous Na2SOa.

o Filter and evaporate the solvent under reduced pressure at a low temperature (20-23°C) to
avoid dimerization of the product.
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e The resulting red-brown crystals can be further purified by slurrying with ice-cold ether and
collecting via filtration. The expected yield is 49-50%.[3]

Safety and Handling

Fremy's salt presents several hazards that require careful handling procedures.

Table 3: GHS Hazard Information for Fremy's Salt

Precautionary

Pictogram GHS Code Hazard Statement
Statement
In contact with water
releases flammable P223: Do not allow
GHSO02: Flammable H260 ] ]
gases which may contact with water.

ignite spontaneously.

P280: Wear protective
gloves/protective

clothing/eye

] Harmful if swallowed, protection.
GHSO07: Exclamation
Mark H302, H312, H332 in contact with skin, or  P301+P312: IF
ar
if inhaled. SWALLOWED: Call a
POISON
CENTER/doctor if you
feel unwell.

e Handling: Use in a well-ventilated area, avoiding dust generation. Avoid contact with skin,
eyes, and clothing. Wash thoroughly after handling.[10] The material is air and moisture-

sensitive.[10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
the container tightly closed. For enhanced stability, deep freeze storage (below -20°C) or

storage as a slurry is recommended.[6][10]

o Disposal: Dispose of chemical waste in accordance with local regulations. Do not allow it to

enter drains or watercourses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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